3-(2-methoxypyridin-3-yl)-1H-pyrazol-5-amine

• IUPAC Name: 5-(2-methoxypyridin-3-yl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C9H10N4O/c1-14-9-6(3-2-4-11-9)7-5-8(10)13-12-7/h2-5H,1H3,(H3,10,12,13)
• InChI Key: UZQNAYPMANIHBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C2=CC(=NN2)N
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol

Description

The compound “3-(2-methoxypyridin-3-yl)-1H-pyrazol-5-amine” is an organic compound that contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) and a methoxypyridine group (a pyridine ring with a methoxy group attached). These types of compounds are often used in medicinal chemistry and organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through experimental methods. These might include melting point, boiling point, solubility, and spectral data (NMR, IR, MS). Unfortunately, without specific data on this compound, I can’t provide an analysis of its physical and chemical properties.

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, this compound can be employed as a reagent or a precursor to reagents used in chemical analyses. It can help in the development of new assays and diagnostic tools, particularly in the detection of biomolecules.

Each of these applications leverages the unique chemical properties of 3-(2-methoxypyridin-3-yl)-1H-pyrazol-5-amine , demonstrating its versatility and importance in scientific research. , the applications listed above are extrapolated based on the chemical structure and common uses of pyrazole derivatives in various fields of research.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s used as a drug, the mechanism of action would depend on the biological target of the drug. Without specific information on the use of this compound, it’s challenging to provide a mechanism of action.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies and are included in its Safety Data Sheet (SDS). Without an SDS for this specific compound, it’s difficult to provide information on its safety and hazards.